3-(3,4-Dimethoxybenzoyl)-4-hydroxy-2-quinolone

• CAS No.: 90181-88-7
• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol
• IUPAC Name: 3-(3,4-dimethoxybenzoyl)-4-hydroxy-1H-quinolin-2-one
• InChI: InChI=1S/C18H15NO5/c1-23-13-8-7-10(9-14(13)24-2)16(20)15-17(21)11-5-3-4-6-12(11)19-18(15)22/h3-9H,1-2H3,(H2,19,21,22)
• InChI Key: FMZHOGJAOHHWFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=C(C3=CC=CC=C3NC2=O)O)OC

Description

3-(3,4-Dimethoxybenzoyl)-4-hydroxy-2-quinolone is a useful research compound. Its molecular formula is C18H15NO5 and its molecular weight is 325.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl anthranilate (1.44 grams) and 2.2 grams of ethyl 3,4-dimethoxybenzoylacetate are dissolved in 100 ml of xylene and heated to reflux for five hours with 200 mg of sodium ethoxide. After cooling, crystals are separated out and collected by filtration and recrystallized from methanol to give 0.5 grams of 3-(3,4-dimethoxybenzoyl)-4-hydroxy-2-quinolone, pale yellow needles, melting point 235° to 236° C.